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For Researchers, Scientists, and Drug Development Professionals

Abstract

Procymidone, a dicarboximide fungicide, is a synthetic chemical compound widely utilized in
agriculture to control a range of fungal diseases. Beyond its fungicidal properties,
procymidone is also recognized as an endocrine disruptor, specifically an antagonist of the
androgen receptor. This technical guide provides an in-depth overview of the chemical
structure, physicochemical properties, and mechanisms of action of procymidone. It includes
detailed summaries of experimental protocols for determining its key properties, based on
internationally recognized guidelines. Furthermore, this document elucidates the signaling
pathways affected by procymidone through detailed diagrams, offering a valuable resource for
researchers in toxicology, drug development, and environmental science.

Chemical Structure and Identification

Procymidone, with the IUPAC name 3-(3,5-dichlorophenyl)-1,5-dimethyl-3-
azabicyclo[3.1.0]hexane-2,4-dione, is a chlorinated aromatic compound. Its chemical structure
is characterized by a dichlorophenyl group attached to a dicarboximide ring system.

Table 1: Chemical Identification of Procymidone
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Identifier Value
3-(3,5-dichlorophenyl)-1,5-dimethyl-3-
IUPAC Name ( Pheny) Y
azabicyclo[3.1.0]hexane-2,4-dione[1]
CAS Number 32809-16-8[1][2]

Molecular Formula

C13H11CI2NO2[1][2][3]

Canonical SMILES

CC12CC1(C(=0)N(C2=0)C3=CC(=CC(=C3)Cl)

chei2]

Physicochemical Properties

The physical and chemical properties of procymidone are crucial for understanding its

environmental fate, bioavailability, and toxicological profile. A summary of these properties is

presented in Table 2.

Table 2: Physicochemical Properties of Procymidone

Property Value Reference
Molecular Weight 284.14 g/mol [11[3]
Appearance Colorless crystalline powder [4]

Melting Point 163 to 164.5 °C [4]

Boiling Point Decomposes at temperatures ]

above 360°C

Water Solubility

2.4 mg/L at 20°C

[4]

Vapor Pressure

2.3x 107> Pa at 25°C

[4]

Octanol-Water Partition

Coefficient (logP)

3.3 (at pH 6.0)

[4]

Experimental Protocols for Physicochemical

Properties
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The determination of the physicochemical properties of chemical substances like procymidone
follows standardized and internationally recognized methods, such as those published by the
Organisation for Economic Co-operation and Development (OECD). These guidelines ensure
data quality and comparability.

Melting Point/Melting Range (OECD Guideline 102)

This guideline describes several methods for determining the melting point of a substance.[5]
[6][7][8] A common method is the capillary tube method, where a small amount of the powdered
substance is packed into a capillary tube and heated in a controlled manner in a liquid bath or a
metal block.[5][8] The temperatures at which the substance starts and is completely melted are
recorded as the melting range.[7][8]

Boiling Point (OECD Guideline 103)

For substances that do not decompose at their boiling point, this guideline provides methods
like ebulliometry or the dynamic method.[9][10] The principle involves heating the liquid and
measuring the temperature at which its vapor pressure equals the atmospheric pressure.[9][10]
For substances like procymidone that decompose before boiling, the decomposition
temperature is reported instead.[4]

Vapour Pressure (OECD Guideline 104)

This guideline outlines several methods to determine the vapor pressure of a substance,
including the gas saturation method.[11][12][13][14][15] In this method, a stream of inert gas is
passed through or over the substance at a known flow rate and temperature, becoming
saturated with the substance's vapor. The amount of substance transported by the gas is then
determined, allowing for the calculation of the vapor pressure.[15]

Water Solubility (OECD Guideline 105)

The flask method, suitable for substances with solubility above 102 g/L, involves agitating an
excess of the substance in water at a constant temperature until equilibrium is reached.[16][17]
[18][19] The concentration of the substance in the aqueous phase is then determined by a
suitable analytical method after separating the undissolved solid.[19] For poorly soluble
substances like procymidone, the column elution method is often used.[19]
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Partition Coefficient (n-octanol/water) (OECD Guideline
107)

The shake flask method is a common technique for determining the octanol-water partition
coefficient (logP).[20][21][22][23] Equal volumes of n-octanol and water are pre-saturated with
each other, and then a known amount of the test substance is added. The mixture is shaken
until equilibrium is reached, after which the concentration of the substance in both phases is
measured to calculate the partition coefficient.[21][22]

Mechanism of Action

Procymidone exhibits a dual mechanism of action, functioning as both a potent fungicide and
an endocrine-disrupting chemical.

Fungicidal Activity: Disruption of the High Osmolarity
Glycerol (HOG) Pathway

Procymidone's fungicidal activity stems from its ability to interfere with the osmotic signal
transduction pathway in fungi, specifically the High Osmolarity Glycerol (HOG) pathway, which
is a type of Mitogen-Activated Protein (MAP) kinase cascade.[4] This pathway is crucial for
fungi to adapt to changes in osmotic pressure in their environment.[24][25] Procymidone is
thought to inhibit a histidine kinase, a key sensor protein in the HOG pathway. This inhibition
disrupts the downstream signaling cascade, leading to an inability of the fungus to regulate its
internal glycerol concentration in response to osmotic stress. This ultimately results in cell lysis
and death.[4]
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Caption: Procymidone's fungicidal action via HOG pathway inhibition.
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Endocrine Disruption: Androgen Receptor Antagonism

Procymidone is a well-documented endocrine disruptor that acts as a competitive antagonist
of the androgen receptor (AR).[2][4] Androgens, such as testosterone and dihydrotestosterone
(DHT), play a critical role in the development and maintenance of male reproductive tissues
and secondary sexual characteristics. They exert their effects by binding to the AR, which then
translocates to the nucleus and acts as a transcription factor, regulating the expression of
androgen-responsive genes.[26][27][28] Procymidone competes with endogenous androgens
for binding to the ligand-binding domain of the AR.[4] This binding does not activate the
receptor but instead prevents androgens from binding and initiating the downstream signaling
cascade. Consequently, the expression of androgen-dependent genes is inhibited, which can
lead to adverse effects on male reproductive health.[2][4]
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Caption: Procymidone's antagonism of the androgen receptor signaling pathway.

Synthesis of Procymidone
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The synthesis of procymidone can be achieved through a two-step process. The first step
involves the synthesis of an intermediate, a three-membered cyclic ester, from methyl a-
chloropropionate and methyl methacrylate.[29][30] In the second step, this intermediate is
reacted with 3,5-dichloroaniline to yield procymidone.[29][30][31]

A general workflow for the synthesis is outlined below:

Methyl a-chloropropionate

Methyl methacrylate

Three-membered
cyclic ester

*

Procymidone

3,5-dichloroaniline

Click to download full resolution via product page

Caption: A simplified workflow for the two-step synthesis of procymidone.
A more detailed experimental protocol would involve the following general steps:

o Synthesis of the Intermediate: Methyl a-chloropropionate and methyl methacrylate are
reacted in the presence of a base, such as sodium hydride, in an appropriate solvent like
toluene. The reaction mixture is typically heated to facilitate the formation of the three-
membered cyclic ester intermediate.

o Synthesis of Procymidone: The isolated cyclic ester intermediate is then reacted with 3,5-
dichloroaniline in the presence of an acid catalyst, such as sulfuric acid. The reaction is
heated, and the resulting procymidone is isolated and purified, often through crystallization.
[31]

Conclusion

Procymidone is a multifaceted chemical compound with significant implications in both
agriculture and environmental health. Its efficacy as a fungicide is attributed to its targeted
disruption of the HOG signaling pathway in fungi. Conversely, its activity as an androgen
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receptor antagonist raises concerns regarding its potential as an endocrine disruptor. A
thorough understanding of its chemical properties, mechanisms of action, and synthesis is
essential for informed risk assessment, the development of safer alternatives, and for
advancing research in the fields of toxicology and drug discovery. The standardized protocols
and detailed pathway analyses provided in this guide serve as a foundational resource for
scientists and researchers working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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